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Compound of Interest

Compound Name: ATV2301

Cat. No.: B15567567

Get Quote

Disclaimer: Initial searches for "ATV2301" did not yield any relevant results for a specific

chemical compound. Based on the similarity of the identifier and the context of the query, this

document focuses on the well-researched peptide AP301, also known as Solnatide. It is highly

probable that "ATV2301" was a typographical error.

Introduction
AP301, commercially known as Solnatide, is a synthetic cyclic peptide that mimics the lectin-

like domain of human Tumor Necrosis Factor-alpha (TNF-α).[1][2] It is under development as a

therapeutic agent for conditions characterized by pulmonary edema, such as Acute Respiratory

Distress Syndrome (ARDS).[3][4][5] AP301 has been shown to activate the epithelial sodium

channel (ENaC), leading to enhanced alveolar liquid clearance. This document provides a

comprehensive overview of the chemical structure, properties, mechanism of action, and

experimental data related to AP301.

Chemical Structure and Properties
AP301 is a 17-amino acid cyclic peptide. The cyclization is achieved through a disulfide bridge

between two cysteine residues. Its structure is based on the TIP (Tumor Necrosis Factor-α

Inhibitory Peptide) domain of human TNF.
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Table 1: Chemical and Physical Properties of AP301

Property Value Reference

Amino Acid Sequence
Cyclo(CGQRETPEGAEAKPW

YC)

Molecular Formula C₈₂H₁₁₉N₂₃O₂₇S₂

Molecular Weight 1923.1 g/mol

Theoretical Average Molecular

Mass
1923.1 Da

Form Synthetic cyclic peptide

Solubility Water soluble

Mechanism of Action
AP301 exerts its therapeutic effect by activating the amiloride-sensitive epithelial sodium

channel (ENaC) located on the apical membrane of alveolar epithelial cells. This activation

leads to an increase in sodium ion transport from the alveolar space into the epithelial cells.

The resulting osmotic gradient drives the reabsorption of water from the alveoli, thus resolving

pulmonary edema. The interaction of AP301 with ENaC is dependent on the glycosylation of

the extracellular loops of the channel.

Signaling Pathway for AP301-mediated ENaC Activation
The following diagram illustrates the proposed signaling pathway for AP301's action on alveolar

epithelial cells.
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Click to download full resolution via product page

Caption: AP301 binds to and activates ENaC, leading to Na+ influx and subsequent water

reabsorption.

Experimental Protocols
Whole-Cell Patch Clamp for ENaC Activity Measurement
This protocol is based on studies investigating the effect of AP301 on ENaC currents in various

cell types, including A549 cells and primary alveolar type II cells.

Objective: To measure the effect of AP301 on amiloride-sensitive sodium currents through

ENaC.

Methodology:

Cell Culture: Culture human alveolar adenocarcinoma cells (A549) or isolate primary alveolar

type II epithelial cells from animal models (e.g., rat, dog, pig).

Electrophysiology Setup: Use a patch-clamp amplifier and data acquisition system. Pull

patch pipettes from borosilicate glass to a resistance of 3-5 MΩ when filled with pipette

solution.

Solutions:

Bath Solution (extracellular): Contains (in mM): 145 NaCl, 1 CaCl₂, 2 MgCl₂, 10 HEPES,

10 Glucose; pH adjusted to 7.4 with NaOH.

Pipette Solution (intracellular): Contains (in mM): 135 CsCl, 10 NaCl, 2 MgCl₂, 10 HEPES,

10 EGTA; pH adjusted to 7.2 with CsOH.

Recording:

Establish a whole-cell patch-clamp configuration.

Clamp the membrane potential at a holding potential of -100 mV to measure inward

sodium currents.
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Record baseline currents in the bath solution.

Perfuse the cells with the bath solution containing AP301 (e.g., 120 nM) and record the

change in current.

To confirm the current is through ENaC, apply an ENaC inhibitor, such as amiloride (10

µM), at the end of the experiment and measure the remaining current.

Data Analysis: Subtract the amiloride-insensitive current from the total current to determine

the ENaC-mediated current. Compare the ENaC current before and after the application of

AP301.

Experimental Workflow for In Vivo Lung Edema Studies
This generalized workflow is derived from descriptions of preclinical and clinical studies on

AP301.

Objective: To evaluate the efficacy of inhaled AP301 in reducing pulmonary edema.
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Experimental Setup
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Assessment

Induce Pulmonary Edema
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Caption: Workflow for evaluating the in vivo efficacy of AP301 in a lung edema model.

Quantitative Data Summary
Table 2: Pharmacodynamic Effects of AP301 on ENaC Activity
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Cell Type

Baseline
Amiloride-
Sensitive Na+
Current (pA)

AP301-
Induced
Amiloride-
Sensitive Na+
Current (pA)

Fold Increase Reference

Dog Alveolar

Type II Cells
3.7 49.4 ~13.4

Pig Alveolar Type

II Cells
10.0 159.6 ~16.0

Rat Alveolar

Type II Cells
6.9 62.4 ~9.0

Table 3: Clinical Trial Data (Phase IIa) in ARDS Patients

Parameter
AP301 Group
(n=20)

Placebo Group
(n=20)

p-value Reference

Mean baseline-

adjusted change

in EVLWI from

screening to day

7 (mL/kg PBW)

-2.0 ± 4.2 -0.7 ± 2.9 0.196

Note: In an exploratory subgroup analysis of patients with a SOFA score ≥ 11, a significant

reduction in EVLWI was observed in the AP301 group compared to placebo (p = 0.04).

Conclusion
AP301 (Solnatide) is a promising therapeutic peptide for the treatment of pulmonary edema

associated with conditions like ARDS. Its well-defined chemical structure and mechanism of

action, centered on the activation of the epithelial sodium channel, provide a strong rationale

for its clinical development. Preclinical studies have consistently demonstrated its efficacy in

enhancing alveolar fluid clearance. While a phase IIa clinical trial did not meet its primary

endpoint for the overall patient population, subgroup analysis suggests potential benefits in
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more severely ill patients, warranting further investigation in larger clinical trials. The detailed

experimental protocols and workflows provided herein offer a foundation for continued research

and development of this novel therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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